6-Chloro-4-fluoro-3-methoxypyridazine

• CAS No.: 92920-34-8
• Molecular Formula: C5H4ClFN2O
• Molecular Weight: 162.55 g/mol
• IUPAC Name: 6-chloro-4-fluoro-3-methoxypyridazine
• InChI: InChI=1S/C5H4ClFN2O/c1-10-5-3(7)2-4(6)8-9-5/h2H,1H3
• InChI Key: KPISJFRYCHLQTJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN=C(C=C1F)Cl

Description

6-Chloro-4-fluoro-3-methoxypyridazine (CAS RN: 92920-34-8) is a halogenated pyridazine derivative with the molecular formula C₅H₄ClFN₂O and a molecular weight of 162.55 g/mol . Its structure features a pyridazine ring substituted with chlorine at position 6, fluorine at position 4, and a methoxy group at position 2. Key physicochemical properties include a melting point of 98–99°C and a canonical SMILES representation of FC1=CC(Cl)=NN=C1OC . The compound’s InChIKey (KPISJFRYCHLQTJ-UHFFFAOYSA-N) highlights its unique stereoelectronic profile, which is critical for its reactivity and applications in medicinal chemistry and agrochemical synthesis.

Pyridazines are aromatic heterocycles valued for their electron-deficient nature, making them versatile intermediates in cross-coupling reactions. The presence of fluorine and chlorine substituents in this compound enhances its metabolic stability and lipophilicity, traits desirable in drug discovery .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Pyridazine, 6-chloro-4-fluoro-3-methoxy- typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 3-methoxyaniline, 4-fluorobenzaldehyde, and 6-chloropyridazine.

Formation of Intermediate: The initial step involves the condensation of 3-methoxyaniline with 4-fluorobenzaldehyde under acidic conditions to form an intermediate Schiff base.

Cyclization: The Schiff base undergoes cyclization with 6-chloropyridazine in the presence of a suitable catalyst, such as palladium on carbon (Pd/C), to form the desired pyridazine derivative.

Purification: The final product is purified using standard techniques such as recrystallization or column chromatography.

Industrial Production Methods: Industrial production of Pyridazine, 6-chloro-4-fluoro-3-methoxy- follows similar synthetic routes but on a larger scale. The process involves optimization of reaction conditions to ensure high yield and purity. Continuous flow reactors and automated systems are often employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions: Pyridazine, 6-chloro-4-fluoro-3-methoxy- undergoes various chemical reactions, including:

Substitution Reactions: The chlorine and fluorine substituents can be replaced by other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation to form corresponding N-oxides or reduction to form dihydropyridazines.

Coupling Reactions: It can participate in coupling reactions such as Suzuki-Miyaura and Heck reactions to form more complex structures.

Common Reagents and Conditions:

Substitution: Nucleophiles such as amines, thiols, and alkoxides in the presence of a base.

Oxidation: Oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride.

Coupling: Palladium catalysts, bases like potassium carbonate, and solvents like dimethylformamide (DMF).

Major Products:

• Substituted pyridazines with various functional groups.
• N-oxides and dihydropyridazines.
• Coupled products with extended aromatic systems.

Scientific Research Applications

Pyridazine, 6-chloro-4-fluoro-3-methoxy- has numerous applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor and receptor modulator.

Medicine: Explored for its anticancer, antimicrobial, and anti-inflammatory properties.

Industry: Utilized in the development of agrochemicals and materials science.

Mechanism of Action

The mechanism of action of Pyridazine, 6-chloro-4-fluoro-3-methoxy- involves its interaction with specific molecular targets:

Enzyme Inhibition: It can inhibit enzymes by binding to their active sites, thereby blocking their catalytic activity.

Receptor Modulation: The compound can modulate receptor activity by binding to receptor sites, influencing signal transduction pathways.

Pathways Involved: Key pathways include the inhibition of tyrosine kinases, modulation of G-protein coupled receptors, and interference with DNA synthesis.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional differences between 6-chloro-4-fluoro-3-methoxypyridazine and its analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents (Positions)	Key Properties/Applications	References
6-Chloro-4-fluoro-3-methoxypyridazine	C₅H₄ClFN₂O	162.55	Cl (6), F (4), OCH₃ (3)	Melting point: 98–99°C; used in agrochemicals
6-Chloro-4-iodo-3-methoxypyridazine	C₅H₄ClIN₂O	270.45	Cl (6), I (4), OCH₃ (3)	Higher molecular weight; potential radiosensitizer
4-(Chloromethyl)-6-(difluoromethyl)-3-methoxypyridazine	C₇H₇ClF₂N₂O	208.59	Cl-CH₂ (4), CF₂H (6), OCH₃ (3)	MS (ESI): m/z 209, 211; intermediate in fungicide synthesis
6-Chloro-4-(chloromethyl)-3-methoxypyridazine	C₆H₅Cl₂N₂O	195.02	Cl (6), Cl-CH₂ (4), OCH₃ (3)	MS (ESI): m/z 175; reactive chloromethyl group for derivatization

Substituent Effects on Reactivity and Stability

• Fluorine’s electronegativity in the parent compound improves metabolic stability compared to iodine or chlorine .
• Chloromethyl vs. Difluoromethyl Groups : The chloromethyl group in 6-chloro-4-(chloromethyl)-3-methoxypyridazine introduces a reactive site for nucleophilic substitution, enabling further functionalization . In contrast, the difluoromethyl group in 4-(chloromethyl)-6-(difluoromethyl)-3-methoxypyridazine enhances hydrophobicity, a trait exploited in fungicidal agents .

Pharmacological and Industrial Relevance

• Agrochemicals : The parent compound’s balance of lipophilicity and stability makes it a precursor to herbicides and insecticides .
• Medicinal Chemistry : Iodo and difluoromethyl analogs are explored for antitumor and antifungal activity, leveraging halogenated pyridazines’ ability to inhibit enzymes like dihydroorotate dehydrogenase .

Biological Activity

6-Chloro-4-fluoro-3-methoxypyridazine is a pyridazine derivative that has garnered interest in various fields due to its potential biological activities. This article delves into its synthesis, mechanisms of action, biological effects, and applications in medicinal chemistry.

Synthesis of 6-Chloro-4-fluoro-3-methoxypyridazine

The synthesis of 6-Chloro-4-fluoro-3-methoxypyridazine typically involves the following steps:

• Starting Materials : The synthesis begins with commercially available compounds such as 3-methoxyaniline, 4-fluorobenzaldehyde, and 6-chloropyridazine.
• Formation of Intermediate : The initial step includes the condensation of 3-methoxyaniline with 4-fluorobenzaldehyde under acidic conditions to create a Schiff base.
• Cyclization : The Schiff base undergoes cyclization with 6-chloropyridazine in the presence of a catalyst like palladium on carbon (Pd/C) to yield the desired product.
• Purification : The final product is purified through recrystallization or column chromatography to obtain a high-purity compound suitable for biological testing.

6-Chloro-4-fluoro-3-methoxypyridazine exhibits several mechanisms of action that contribute to its biological activity:

• Enzyme Inhibition : The compound can inhibit specific enzymes by binding to their active sites, which blocks their catalytic functions. This is particularly relevant in the context of cancer therapy where enzyme inhibition can halt tumor growth.
• Receptor Modulation : It modulates receptor activity by interacting with various receptors, influencing signal transduction pathways that are critical for cellular responses .
• Pathways Involved : Key pathways affected include tyrosine kinase inhibition and modulation of G-protein coupled receptors, which are vital in many physiological processes.

Biological Activity

The biological activity of 6-Chloro-4-fluoro-3-methoxypyridazine has been investigated across several domains:

Anticancer Properties

Research indicates that this compound shows promising anticancer activity. In vitro studies have demonstrated its ability to inhibit the proliferation of various cancer cell lines. For instance, it has been tested against human ovarian cancer (A2780), colorectal cancer (SW480), and lung cancer (A549) cell lines, exhibiting significant cytotoxic effects .

Antimicrobial Effects

In addition to its anticancer properties, 6-Chloro-4-fluoro-3-methoxypyridazine has shown potential antimicrobial activity. Preliminary studies suggest effectiveness against several bacterial strains, indicating its possible use as an antimicrobial agent in clinical settings.

Case Studies and Research Findings

Study	Findings
Synthesis and Biological Evaluation	Demonstrated significant cytotoxicity against A2780 and SW480 cell lines, with IC50 values indicating strong inhibition of cell growth .
Antimicrobial Activity	Showed effectiveness against Gram-positive and Gram-negative bacteria in preliminary assays, suggesting broad-spectrum antimicrobial potential.
Mechanistic Studies	Revealed that the compound inhibits tyrosine kinases involved in cancer cell signaling pathways, leading to reduced cell viability.

Comparison with Similar Compounds

To understand the unique properties of 6-Chloro-4-fluoro-3-methoxypyridazine, it is beneficial to compare it with other pyridazine derivatives:

Compound	Structure	Biological Activity
6-Chloro-4-fluoro-3-methoxypyridazine	Structure	Anticancer and antimicrobial properties
Pyridazine, 3,6-dichloro-4-fluoro	Similar structure but different substituents	Varies in biological activity; less potent than the target compound
Pyridazine, 4-methoxy-3,6-dichloro	Distinct substituents affecting reactivity	Exhibits different pharmacological profiles

The specific combination of substituents in 6-Chloro-4-fluoro-3-methoxypyridazine contributes to its unique biological profile, making it a valuable candidate for further research.